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Compound of Interest

Compound Name: 4-Propyl-4-heptanol

Cat. No.: B1594163 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for 4-Propyl-4-heptanol (CAS No. 2198-72-3). The information is intended to equip

researchers, scientists, and drug development professionals with the necessary knowledge to

handle this chemical safely in a laboratory setting. This document summarizes key safety data,

outlines experimental methodologies for hazard assessment, and provides visual aids to

understand the logical frameworks of safety protocols.

Chemical Identification and Physical Properties
4-Propyl-4-heptanol is a tertiary alcohol. Its identification details and key physical and

chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₁₀H₂₂O [1][2][3]

Molecular Weight 158.28 g/mol [1][2][3]

CAS Number 2198-72-3 [1][2][3]

Appearance Colorless liquid [4]

Boiling Point 191 °C at 760 mmHg [2][4]

Flash Point 81.1 °C [4]

Density 0.828 g/cm³ [4]

Vapor Pressure 0.142 mmHg at 25°C [4]

Refractive Index 1.434 [4]

GHS Hazard Classification and Precautionary
Statements
Based on available data, 4-Propyl-4-heptanol is classified under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

GHS Classification
Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

Source:[1]

GHS Pictogram
Exclamation Mark

Hazard and Precautionary Statements
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Type Code Statement

Hazard H315 Causes skin irritation.[1]

H319
Causes serious eye irritation.

[1]

H335
May cause respiratory

irritation.[1]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

P264
Wash skin thoroughly after

handling.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P302+P352
IF ON SKIN: Wash with plenty

of water.[1]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get

medical advice/attention.[1]
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P337+P313
If eye irritation persists: Get

medical advice/attention.[1]

P362+P364
Take off contaminated clothing

and wash it before reuse.[1]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]

P405 Store locked up.[1]

P501

Dispose of contents/container

to an approved waste disposal

plant.[1]

Toxicological Information
Acute toxicity data for 4-Propyl-4-heptanol is limited. However, data from a structurally similar

compound can provide an estimate of its toxicological profile. A key study on a related

substance showed an acute oral LD50 greater than 2000 mg/kg bw and an acute dermal LD50

greater than 2009 mg/kg bw, leading to its non-classification for acute toxicity.[5]
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Route Species Value Classification Reference

Oral LD50 Rat

> 2000 mg/kg bw

(structurally

similar

substance)

Not Classified [5]

Dermal LD50 Rat

> 2009 mg/kg bw

(structurally

similar

substance)

Not Classified [5]

Inhalation LC50 -

No data

available. A data

waiver is often

applied for this

route when oral

and dermal data

are available.[5]

-

Reactivity and Stability
4-Propyl-4-heptanol is a stable tertiary alcohol under normal laboratory conditions. However,

like other alcohols, it can react with certain classes of chemicals.

Oxidizing Agents: As a tertiary alcohol, 4-Propyl-4-heptanol is resistant to oxidation under

mild conditions.[6][7] Strong oxidizing agents under forcing conditions may cause

decomposition.

Acids: Alcohols can undergo dehydration in the presence of strong acids to form alkenes.

They can also react with strong acids in substitution reactions.

Bases: Alcohols are generally unreactive with bases, but can be deprotonated by very strong

bases to form alkoxides.

Incompatible Materials: Keep away from strong oxidizing agents, acids, and acid anhydrides.

[8]
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Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling: Handle in a well-ventilated place.[4] Wear suitable protective clothing, including

gloves and eye/face protection.[1] Avoid contact with skin and eyes.[4] Avoid formation of

dust and aerosols. Use non-sparking tools.[4] Prevent fire caused by electrostatic discharge.

[4]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[4] Store

apart from foodstuff containers or incompatible materials.[4]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 4-Propyl-4-
heptanol:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a laboratory coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.

Personal Protective Equipment (PPE)

Handling 4-Propyl-4-heptanol

Eye/Face Protection
(Goggles/Face Shield)

Protect Eyes

Skin Protection
(Gloves, Lab Coat)

Protect Skin

Respiratory Protection
(Respirator if needed)

Protect Lungs

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment for handling 4-Propyl-4-heptanol.

First-Aid Measures
In case of exposure, follow these first-aid measures:

Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs: Get medical advice/attention.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists: Get medical

advice/attention.[1]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if you

feel unwell.

Fire-Fighting Measures
4-Propyl-4-heptanol has a flash point of 81.1 °C, making it a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along

floors.[8] Forms explosive mixtures with air on intense heating.[8]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.
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Fire involving
4-Propyl-4-heptanol

Suitable Extinguishing Media
(Water Spray, Foam, Dry Chemical, CO2)

Specific Hazards
(Combustible, Vapors, Explosive Mixtures)

Protective Equipment
(SCBA, Full Gear)
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Start: Obtain RhE Tissues

Pre-incubation

Apply Test Chemical,
Positive & Negative Controls

Exposure (e.g., 60 min)

Rinse Tissues

Post-incubation (e.g., 42 hours)

MTT Viability Assay

Quantify Formazan (Spectrophotometry)

Classification
(Viability ≤ 50% = Irritant)

End
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RhCE Test (OECD 492) BCOP Test (OECD 437)

Start: RhCE Tissues

Apply Chemical

Expose & Post-Incubate

Measure Viability (MTT)

Classify based on Viability

End

Start: Bovine Corneas

Apply Chemical

Expose

Measure Opacity & Permeability

Calculate IVIS

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C2198723&Mask=4
https://www.chemsrc.com/en/cas/2198-72-3_244616.html
https://www.echemi.com/produce/pr220728259152-4-propylheptan-4-ol.html
https://chem.echa.europa.eu/100.017.044/dossier-view/a9db2768-7594-4030-8ec8-a93758bcabcd/IUC5-13b97197-7113-4738-a28a-e858f75430f0_777d3fc5-6a29-42b8-a2e9-abddbf3e9c15
https://www.masterorganicchemistry.com/2015/05/06/alcohol-oxidation-strong-and-weak-oxidants/
https://www.youtube.com/watch?v=-l8suv5iW5Q
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/a88182
https://www.benchchem.com/product/b1594163#4-propyl-4-heptanol-safety-and-hazards-information
https://www.benchchem.com/product/b1594163#4-propyl-4-heptanol-safety-and-hazards-information
https://www.benchchem.com/product/b1594163#4-propyl-4-heptanol-safety-and-hazards-information
https://www.benchchem.com/product/b1594163#4-propyl-4-heptanol-safety-and-hazards-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

